2-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C21H17ClN2O4S/c1-13-7-9-19-17(11-13)24(2)21(25)15-12-14(8-10-18(15)28-19)23-29(26,27)20-6-4-3-5-16(20)22/h3-12,23H,1-2H3
• InChI Key: CTCPNUGLUFNZDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)C4=CC=CC=C4Cl)C(=O)N2C
• Molecular Formula: C21H17ClN2O4S
• Molecular Weight: 428.9 g/mol

Description

2-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H17ClN2O4S and its molecular weight is 428.89. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Tandem Aromatic Nucleophilic Substitution

  This compound is involved in the tandem aromatic nucleophilic substitution process, which is crucial for constructing complex heterocyclic systems such as pyrazolo-fused dibenzo[b,f][1,4]oxazepines (Sapegin et al., 2012).

• Microbial Transformation

  It undergoes microbial transformation by fungi like Hormodendrum sp. to form new derivatives, which is significant for understanding microbial interaction with complex organic compounds (Jiu et al., 1977).

• Synthesis of Antidepressants

  It is used in synthesizing potential antidepressants, indicating its role in medicinal chemistry (Šindelář et al., 1990).

• Antitumor Activity

  Derivatives of this compound exhibit in vitro antitumor activity, highlighting its potential in cancer research (Sławiński & Brzozowski, 2006).

• Photosensitization in Cancer Therapy

  It is used in the synthesis of zinc phthalocyanine for photodynamic therapy applications, showcasing its importance in developing cancer treatments (Pişkin et al., 2020).

• Carbonic Anhydrase Inhibition

  This compound plays a role in synthesizing [1,4]oxazepine-based sulfonamides, which are potent inhibitors of human carbonic anhydrases, relevant in therapeutics (Sapegin et al., 2018).

Environmental and Analytical Applications

• Air Quality Analysis

  Derivatives of this compound, such as benzenesulfonamides, are detected in outdoor air particulate matter, which is crucial for environmental monitoring and human exposure assessment (Maceira et al., 2018).

• Antimicrobial Activity

  Some derivatives exhibit antimicrobial activity, which is significant for developing new antibacterial and antifungal agents (Krátký et al., 2012).

• Synthesis of HIV and Antifungal Agents

  Its derivatives have been tested for anti–HIV and antifungal activities, contributing to the search for new treatments for infectious diseases (Zareef et al., 2007).